Cas no 112393-82-5 (2-(3-methoxyphenyl)thiomorpholin-3-one)

• Product Name: 2-(3-methoxyphenyl)thiomorpholin-3-one
• CAS No: 112393-82-5
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 2608692
• PubChem ID: 14169391
• Update Time: 2025-04-21

2-(3-methoxyphenyl)thiomorpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)thiomorpholin-3-one
• FBRXKRNWZBZCIC-UHFFFAOYSA-N
• 112393-82-5
• SCHEMBL16970823
• DTXSID90556849

• Inchi： 1S/C11H13NO2S/c1-14-9-4-2-3-8(7-9)10-11(13)12-5-6-15-10/h2-4,7,10H,5-6H2,1H3,(H,12,13)
• InChI Key： FBRXKRNWZBZCIC-UHFFFAOYSA-N
• SMILES： S1CCNC(C1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 223.06669983Da
• Monoisotopic Mass: 223.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų